Cas no 1391553-17-5 ((1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride)

• Product Name: (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride
• CAS No: 1391553-17-5
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• CID: 4596452
• Update Time: 2025-08-05

(1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-(benzyloxy)phenyl]ethan-1-amine hydrochloride
• (R)-1-(3-phenylmethoxyphenyl)ethanamine hydrochloride
• (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride

• Inchi： 1S/C15H17NO.ClH/c1-12(16)14-8-5-9-15(10-14)17-11-13-6-3-2-4-7-13;/h2-10,12H,11,16H2,1H3;1H/t12-;/m1./s1
• InChI Key： GSMJUVHGBWUTQK-UTONKHPSSA-N
• SMILES： O(C1C=CC=C([C@H](N)C)C=1)CC1C=CC=CC=1.Cl

(1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride

(1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride (CAS No. 1391553-17-5): A Comprehensive Overview

(1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride (CAS No. 1391553-17-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl (R)-α-methylbenzylamine hydrochloride, is a derivative of benzylamine and possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride features a chiral center at the α-carbon, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity, as many receptors and enzymes in the human body are highly selective for specific enantiomers. The presence of the benzyl group and the phenyl ring further enhances its lipophilicity and stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride has also been investigated for its potential neuroprotective properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inhibit apoptosis in neuronal cells.

The pharmacokinetic profile of (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, with preferential accumulation in target tissues such as the brain and inflamed areas. The compound is metabolized primarily by cytochrome P450 enzymes, with a half-life that allows for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide further insights into its therapeutic potential and optimal dosing strategies.

The synthesis of (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride involves several steps, including the enantioselective reduction of a ketone intermediate followed by benzylation and final salt formation. The use of chiral catalysts or ligands during the reduction step ensures high enantiomeric purity, which is critical for maintaining biological activity. Industrial-scale production methods have been developed to meet the growing demand for this compound in research and development laboratories.

In conclusion, (1R)-1-3-(benzyloxy)phenylethan-1-amine hydrochloride (CAS No. 1391553-17-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.